![molecular formula C21H46BrNO2S2 B13717112 2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide](/img/no-structure.png)
2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide
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Overview
Description
2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide is a water-soluble compound that is often used in scientific research. It is a bulkier analogue of the charged MTS reagent MTSET and has been utilized in various studies to probe the topology and function of ligand-gated ion channels .
Preparation Methods
The synthesis of 2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide typically involves the reaction of trihexylamine with ethyl methanethiosulfonate in the presence of a bromide source. The reaction conditions often include an organic solvent and controlled temperature to ensure the desired product is obtained . Industrial production methods may involve similar synthetic routes but on a larger scale, with additional purification steps to ensure high purity and quality of the final product .
Chemical Reactions Analysis
2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide undergoes various types of chemical reactions, including:
Substitution Reactions: It can participate in nucleophilic substitution reactions where the methanethiosulfonate group is replaced by other nucleophiles.
Oxidation and Reduction: The compound can undergo oxidation and reduction reactions, altering its chemical structure and properties.
Common Reagents and Conditions: Typical reagents used in these reactions include strong nucleophiles, oxidizing agents, and reducing agents. The conditions often involve controlled temperatures and specific solvents to facilitate the reactions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used.
Scientific Research Applications
2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide has a wide range of applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and analytical chemistry.
Biology: The compound is employed in studies involving ligand-gated ion channels, where it helps to probe the structure and function of these channels.
Medicine: Research involving this compound can contribute to the development of new therapeutic agents targeting specific ion channels.
Comparison with Similar Compounds
2-(Trihexylammonium)ethyl Methanethiosulfonate Bromide is unique compared to other similar compounds due to its bulkier structure and specific chemical properties. Similar compounds include:
MTSET: A smaller analogue of this compound, used in similar applications but with different reactivity and properties.
MTS-THAE: Another analogue with distinct structural and functional characteristics.
These comparisons highlight the uniqueness of this compound in terms of its size, solubility, and specific applications in research .
Properties
Molecular Formula |
C21H46BrNO2S2 |
---|---|
Molecular Weight |
488.6 g/mol |
IUPAC Name |
trihexyl(2-methylsulfonylsulfanylethyl)azanium;bromide |
InChI |
InChI=1S/C21H46NO2S2.BrH/c1-5-8-11-14-17-22(18-15-12-9-6-2,19-16-13-10-7-3)20-21-25-26(4,23)24;/h5-21H2,1-4H3;1H/q+1;/p-1 |
InChI Key |
SIJBZRSWUHCXCH-UHFFFAOYSA-M |
Canonical SMILES |
CCCCCC[N+](CCCCCC)(CCCCCC)CCSS(=O)(=O)C.[Br-] |
Origin of Product |
United States |
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